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Compound of Interest

4-Chloro-5-iodo-2-isopropyl-6-
Compound Name:

methylpyrimidine
CAS No.: 69696-39-5
Cat. No.: B3279680

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]8]

This compound represents a "trifunctional” pyrimidine scaffold.[1] Its value lies in the
orthogonal reactivity of its substituents: the iodine atom (C5) facilitates palladium-catalyzed
cross-couplings, while the chlorine atom (C4) serves as a handle for Nucleophilic Aromatic
Substitution (SNAr). The isopropyl and methyl groups provide lipophilic bulk, often used to
modulate the binding affinity of kinase inhibitors or Bcl-2 family antagonists.
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Property Specification

Chemical Name 4-Chloro-5-iodo-2-isopropyl-6-methylpyrimidine
CAS Number Not widely listed; Derivative of CAS 4595-69-1
Molecular Formula CsH10CIIN2

Molecular Weight 296.54 g/mol

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, DCM; Insoluble in water
Melting Point Approx. 45-50 °C (Estimated based on analogs)

4-Chloro-2-isopropyl-6-methylpyrimidine (CAS
4595-69-1)

Precursor

Hazard Identification (GHS Classification)

Signal Word:WARNING

Based on the structural alerts of halogenated pyrimidines and data from the non-iodinated
precursor (CAS 4595-69-1), the following GHS classifications apply.

Hazard Statements

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]
e H335: May cause respiratory irritation.[2]

e H412: Harmful to aquatic life with long-lasting effects (Predicted due to halogenation).

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[3]
Remove contact lenses, if present and easy to do.[3] Continue rinsing.[3]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Handling, Storage & Stability[2][14]

The stability of this compound is dictated by the C5-lodine bond, which is susceptible to
homolytic cleavage under UV light, and the C4-Chlorine bond, which is hydrolytically sensitive
under acidic/basic conditions.

Storage Protocol

o Temperature: Store at 2—8°C (Refrigerate). Long-term storage at -20°C is recommended to
prevent deiodination.

o Light Protection:CRITICAL. Store in amber vials or wrap containers in aluminum foil. lodine-
carbon bonds are photosensitive; exposure causes discoloration (purple/brown tint)
indicating iodine release.

o Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture-induced
hydrolysis of the chloro-pyrimidine moiety.

Synthetic Utility & Reactivity Architecture

The strategic value of this molecule is its chemoselectivity. In a sequential functionalization
workflow, the lodine atom is more reactive toward oxidative addition (Pd(0)), allowing C5
modification before C4 modification.

Reactivity Diagram

The following diagram illustrates the logical flow of synthesis and subsequent functionalization.
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Caption: Chemoselective functionalization pathway. The C-I bond (C5) reacts preferentially in
Pd-catalyzed couplings, preserving the C-Cl bond (C4) for later nucleophilic substitution.

Experimental Protocols
A. Synthesis of 4-Chloro-5-iodo-2-isopropyl-6-
methylpyrimidine

Note: This protocol describes the iodination of the commercially available precursor.

Reagents:

4-Chloro-2-isopropyl-6-methylpyrimidine (1.0 equiv)

N-lodosuccinimide (NIS) (1.1 equiv)

Acetonitrile (ACN) or DMF (0.5 M concentration)

Trifluoroacetic acid (TFA) (0.1 equiv - catalyst)

Procedure:

Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
4-Chloro-2-isopropyl-6-methylpyrimidine in anhydrous ACN under Argon.

o Addition: Add NIS portion-wise over 10 minutes. Protect the flask from light using aluminum
foil.

o Catalysis: Add catalytic TFA (10 mol%). Rationale: Acid catalysis activates the NIS,
enhancing electrophilic iodine generation.

e Reaction: Stir at room temperature for 4—6 hours. Monitor by TLC (Hexane/EtOAc 9:1). The
product will be less polar than the starting material.

o Work-up: Quench with saturated aqueous Sodium Thiosulfate (Na2S203) to remove excess
iodine (solution turns from brown to yellow/clear). Extract with Ethyl Acetate (3x).

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3279680/docs?utm_src=pdf-body-img#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/product/b3279680/docs?utm_src=pdf-body#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/product/b3279680/docs?utm_src=pdf-body#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3279680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 Purification: Wash combined organics with brine, dry over Na2SOa, and concentrate. Purify
via silica gel flash chromatography (0-10% EtOAc in Hexanes).

B. Emergency Response (Spill/lExposure)[2]

Scenario Response Protocol

Immediately flush with water for 15+ mins, lifting
Eye Contact ) ) )
eyelids. Seek medical attention.

Wash with soap and water.[3] Remove
Skin Contact contaminated clothing.[3] If irritation persists,

consult a dermatologist.

Move to fresh air.[3] If breathing is difficult, give

Inhalation
oxygen.[3]
Do not sweep dry dust. Dampen with water or

) cover with wet paper towels to avoid

Spill Cleanup o ] )
aerosolization. Scoop into a chemical waste
container. Clean surface with mild detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide & Safety Profile: 4-Chloro-5-iodo-2-
isopropyl-6-methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3279680/docs#technical-guide-safety-profile-4-
chloro-5-iodo-2-isopropyl-6-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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